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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423

Safe Handling and Disposal of 3,3,5,5-
Tetramethylcyclohexanone

This guide provides essential safety and logistical information for handling 3,3,5,5-
Tetramethylcyclohexanone in a laboratory setting. The following procedures are designed to
minimize risk and ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Identification and Physicochemical
Properties

3,3,5,5-Tetramethylcyclohexanone is a combustible liquid that can cause significant irritation
to the skin, eyes, and respiratory system.[1][2] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment to prevent exposure.

Table 1: Physicochemical and Safety Data
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Property Value Source
Molecular Formula C10H180 [3]
Molecular Weight 154.25 g/mol [2][3]
Appearance Clear Liquid [3]
Boiling Point 200 - 203 °C (392 - 397.4 °F) [3]
Melting Point 11-12 °C (51.8 - 53.6 °F) [3]
Flash Point 73 °C (163.4 °F) to 90 °C (194 ]

°F)
Specific Gravity 0.895 [3]
Storage Class 10 - Combustible Liquids

Table 2: GHS Hazard Information

Hazard Statement Classification Source
H315 Causes skin irritation [2]
H319 Causes serious eye irritation [2]
H335 May cause respiratory irritation  [2]

Personal Protective Equipment (PPE)

A risk-based approach is mandatory for handling this compound. The following PPE is required
to prevent dermal, ocular, and inhalation exposure.

Table 3: Required Personal Protective Equipment
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Exposure Route

Required PPE

Rationale & Specifications

Dermal (Skin)

Chemical-Resistant Gloves

Wear appropriate protective
gloves (e.g., Nitrile) to prevent
skin exposure.[1][3] Inspect
gloves before use and use

proper removal technique.

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved
lab coat is required to protect
skin and clothing.[1][3]

Full Coverage

Wear long pants and closed-
toe shoes to ensure no skin is

exposed.

Ocular (Eye)

Safety Goggles

Use chemical splash goggles
compliant with OSHA's
regulations in 29 CFR
1910.133 or European
Standard EN166.[1][3]

Inhalation

Fume Hood

All handling of the compound
must occur in a properly
functioning and certified
chemical fume hood to keep

airborne concentrations low.[1]

Respirator (if necessary)

If a fume hood is not available
or if exposure limits may be
exceeded, use a
NIOSH/MSHA-approved

respirator.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to this protocol is critical for the safe handling of 3,3,5,5-

Tetramethylcyclohexanone.

Step 1: Preparation
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o Ensure the chemical fume hood is certified and functioning correctly.
» Verify that an eyewash station and safety shower are accessible and operational.[1]
o Cover the work surface within the fume hood with disposable absorbent liners.

o Assemble all necessary equipment (e.g., glassware, stir bars, reagents) inside the fume
hood before starting.

o Keep the container tightly closed when not in use.[1]
Step 2: Donning PPE

« Put on all required PPE as specified in Table 3 before entering the laboratory area where the
chemical will be handled.

Step 3: Chemical Handling
o Perform all manipulations, including weighing, dispensing, and mixing, within the fume hood.
» Avoid direct contact with skin, eyes, and clothing.[1]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] Use
spark-proof tools if necessary.[1]

e Handle the container with care to prevent splashes or aerosol generation.
o Close the primary container immediately after dispensing the desired amount.
Step 4: Post-Handling

e Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

[1]
e Clean all equipment used during the procedure.

o Decontaminate the work area within the fume hood.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pim-resources.coleparmer.com/sds/62191.pdf
https://pim-resources.coleparmer.com/sds/62191.pdf
https://pim-resources.coleparmer.com/sds/62191.pdf
https://www.fishersci.com/store/msds?partNumber=AC138390500&productDescription=3+3+5+5-TETRAMETHYLCYCLO+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62191.pdf
https://pim-resources.coleparmer.com/sds/62191.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency and First Aid Procedures

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Remove contaminated clothing and shoes
) immediately. Flush the affected skin with plenty
Skin Contact . .
of water for at least 15 minutes. Seek medical

aid.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of milk or
Ingestion ] ]
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[4]

Ensure adequate ventilation.

Wearing appropriate PPE, contain and absorb the spill using an inert material such as sand,
earth, or vermiculite.[4]
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o Collect the absorbed material using spark-proof tools and place it into a suitable, labeled
container for hazardous waste disposal.[1][4]

e Wash the spill area thoroughly.

Disposal Plan

Chemical waste generators must adhere to federal, state, and local hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

Step 1: Waste Collection

o Collect all waste containing 3,3,5,5-Tetramethylcyclohexanone, including excess reagent,
reaction byproducts, and contaminated materials (e.g., gloves, absorbent pads, paper
towels), in a designated and clearly labeled hazardous waste container.

Step 2: Waste Storage

o Keep the waste container tightly closed and store it in a cool, dry, well-ventilated area, away
from incompatible substances.[1]

Step 3: Waste Disposal
o Dispose of the chemical waste through a licensed professional waste disposal service.[5]

e The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[5]

o Contaminated packaging should be treated as unused product and disposed of accordingly.

[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling and disposing of
3,3,5,5-Tetramethylcyclohexanone.
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- Contact Licensed Service
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Caption: Workflow for safe handling and disposal of 3,3,5,5-Tetramethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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